Cas no 900641-25-0 (1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid
• CAS No: 900641-25-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5715007
• PubChem ID: 53214370
• Update Time: 2025-11-06

1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXYETHYL)-5-OXO-2-PHENYLPYRROLIDINE-3-CARBOXYLICACID
• 900641-25-0
• 1-(2-METHOXYETHYL)-5-OXO-2-PHENYLPYRROLIDINE-3-CARBOXYLIC ACID
• AKOS012685371
• 3-Pyrrolidinecarboxylic acid, 1-(2-methoxyethyl)-5-oxo-2-phenyl-
• 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-19-8-7-15-12(16)9-11(14(17)18)13(15)10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3,(H,17,18)
• InChI Key： LWLDIFNJOLYNQS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C(C2C=CC=CC=2)N1CCOC

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 483.2±45.0 °C at 760 mmHg
• Flash Point: 246.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 4.34±0.40(Predicted)

1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 900641-25-0)

1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 900641-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and carboxylic acid functionality, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for various synthetic and medicinal chemistry applications.

The molecular structure of 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid includes a pyrrolidine ring substituted with a phenyl group and a methoxyethyl side chain. These functional groups contribute to its chemical reactivity and solubility, making it a versatile intermediate in organic synthesis. The presence of the carboxylic acid moiety further enhances its utility in forming esters, amides, and other derivatives, which are crucial in the development of bioactive molecules.

One of the key areas of interest for 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid is its potential role in central nervous system (CNS) drug discovery. Recent studies have explored its derivatives as modulators of neurotransmitter systems, which could lead to novel treatments for neurological disorders. This aligns with the growing demand for innovative therapies in mental health, a topic frequently searched in scientific and medical communities.

In addition to its pharmaceutical applications, 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid is also investigated for its use in material science. Its ability to form stable complexes with metals and other organic compounds makes it a valuable building block for advanced materials, including polymers and coatings. This has sparked interest among researchers looking for sustainable and high-performance materials, a trending topic in green chemistry.

The synthesis of 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity, which are critical for industrial-scale production. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, addressing common challenges in process chemistry.

From a commercial perspective, the demand for 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid is driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. This compound's market growth is also influenced by the rising investment in drug discovery and personalized medicine, topics frequently discussed in industry reports.

Safety and handling of 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid are well-documented, with standard laboratory precautions recommended for its use. While it is not classified as hazardous under normal conditions, proper storage and handling protocols should be followed to ensure stability and prevent degradation. This emphasis on safety aligns with the broader industry trend toward responsible chemical management.

In summary, 1-(2-Methoxyethyl)-5-oxo-2-phenylpyrrolidine-3-carboxylic acid (CAS No. 900641-25-0) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in pharmaceutical research, material science, and synthetic chemistry. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing research and development across multiple disciplines.